Cas no 877631-43-1 (N'-2-(3,4-dimethoxyphenyl)ethyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide)
N'-2-(3,4-dimethoxyphenyl)ethyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N'-2-(3,4-dimethoxyphenyl)ethyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide
- Ethanediamide, N1-[2-(3,4-dimethoxyphenyl)ethyl]-N2-[2-(2-furanyl)-2-(4-phenyl-1-piperazinyl)ethyl]-
-
- Inchi: 1S/C28H34N4O5/c1-35-25-11-10-21(19-26(25)36-2)12-13-29-27(33)28(34)30-20-23(24-9-6-18-37-24)32-16-14-31(15-17-32)22-7-4-3-5-8-22/h3-11,18-19,23H,12-17,20H2,1-2H3,(H,29,33)(H,30,34)
- InChI Key: KUCCAGHOPWDZKI-UHFFFAOYSA-N
- SMILES: C(NCCC1=CC=C(OC)C(OC)=C1)(=O)C(NCC(C1=CC=CO1)N1CCN(C2=CC=CC=C2)CC1)=O
Experimental Properties
- Density: 1.212±0.06 g/cm3(Predicted)
- pka: 12.44±0.46(Predicted)
N'-2-(3,4-dimethoxyphenyl)ethyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2504-0110-2μmol |
N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-43-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2504-0110-5μmol |
N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-43-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2504-0110-10μmol |
N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-43-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2504-0110-20μmol |
N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-43-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2504-0110-1mg |
N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-43-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2504-0110-2mg |
N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-43-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2504-0110-3mg |
N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-43-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2504-0110-4mg |
N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-43-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2504-0110-5mg |
N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-43-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2504-0110-10mg |
N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-43-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N'-2-(3,4-dimethoxyphenyl)ethyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
Additional information on N'-2-(3,4-dimethoxyphenyl)ethyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide
Introduction to N'-2-(3,4-dimethoxyphenyl)ethyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide (CAS No. 877631-43-1)
N'-2-(3,4-dimethoxyphenyl)ethyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This heterocyclic diamide features a combination of aromatic rings, amine groups, and substituted phenyl moieties, which contribute to its diverse chemical interactions and biological relevance.
The compound's molecular structure, characterized by a piperazine ring and furan moiety, positions it as a promising candidate for further investigation in drug discovery. Piperazine derivatives are well-known for their role in various therapeutic applications, including antipsychotics, antihistamines, and antiparasitic agents. The presence of a dimethoxyphenyl group enhances its lipophilicity, making it more suitable for membrane permeability and subsequent cellular uptake.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have indicated that the N'-2-(3,4-dimethoxyphenyl)ethyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide may interact with various biological targets, including enzymes and receptors involved in neurodegenerative diseases. This has spurred interest in exploring its potential as a lead compound for the development of novel therapeutics.
In the context of current research, the compound's furan ring has been identified as a key feature for modulating its pharmacokinetic properties. Furan derivatives are known to exhibit diverse biological activities, ranging from antimicrobial to anti-inflammatory effects. The integration of this moiety with the piperazine scaffold suggests that the compound may possess dual functionality, targeting multiple pathways simultaneously.
The 3,4-dimethoxyphenyl substituent further contributes to the compound's complexity by influencing its electronic distribution and steric hindrance. This group is often associated with enhanced binding affinity to certain protein targets, making it a valuable component in medicinal chemistry. The combination of these structural elements makes N'-2-(3,4-dimethoxyphenyl)ethyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide a multifaceted molecule with potential applications across multiple therapeutic domains.
Investigations into the synthetic pathways for this compound have revealed that its preparation involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The synthesis requires careful optimization to ensure high yield and purity, which are critical for subsequent biological evaluation. Advances in green chemistry principles have also been applied to develop more sustainable synthetic routes, reducing waste and energy consumption.
The biological evaluation of N'-2-(3,4-dimethoxyphenyl)ethyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide has been conducted using both in vitro and in vivo models. Initial studies have shown promising results in terms of inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The compound's ability to modulate these targets suggests its potential as a therapeutic agent for conditions such as Parkinson's disease and Alzheimer's disease.
Moreover, the structural features of this compound make it an attractive candidate for further derivatization. By modifying specific moieties or introducing new functional groups, researchers can fine-tune its pharmacological properties to enhance efficacy and reduce side effects. This flexibility underscores the importance of N'-2-(3,4-dimethoxyphenyl)ethyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide as a scaffold for drug development.
Future research directions include exploring the compound's mechanism of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can provide insights into how it interacts with biological targets. Additionally, preclinical studies are necessary to assess its safety profile and pharmacokinetic behavior before moving into human trials.
The integration of artificial intelligence (AI) into drug discovery has also opened new avenues for studying this compound. AI-driven platforms can predict potential drug candidates based on their structural features and biological activity profiles. This approach has accelerated the identification of promising molecules like N'-2-(3,4-dimethoxyphenyl)ethyl-N-2-(furan-2-y l)-2-(4-ph enylpipera zin -1 -y l)et hyle thane diam ide , enabling faster development timelines.
In conclusion, N'-2-(3,4-dimethoxyphenyl)ethyl-N - 2 - ( furan - 2 - yl ) - 2 - ( 4 - phen ylpiperazin - 1 - y l ) ethylethanediamide (CAS No. 877631 -43 -1 ) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and demonstrated biological activity positions it as a valuable candidate for further investigation. As research methodologies continue to evolve, this compound will likely play a crucial role in the development of novel therapeutics for various diseases.
877631-43-1 (N'-2-(3,4-dimethoxyphenyl)ethyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)